Cas no 84192-88-1 ((S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid)

(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid structure
84192-88-1 structure
Product Name:(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid
CAS No:84192-88-1
MF:C11H19NO5
MW:245.272263765335
MDL:MFCD00236754
CID:95379
PubChem ID:7019606
Update Time:2024-10-26

(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-L-glutamic acid 5-tert-butyl ester
    • Ac-Glu(OtBu)-OH
    • (2S)-2-acetamido-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
    • (S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic acid
    • Acetyl-L-glutamic acid γ-tert-butyl ester
    • Ac-L-Glu(OtBu)-OH
    • (S)-2-Acetamido-5-tert-butoxy-5-oxopentanoic acid
    • 5-(1,1-Dimethylethyl) hydrogen N-acetyl-L-glutamate (ACI)
    • DS-7408
    • CS-0154013
    • 84192-88-1
    • MFCD00236754
    • AKOS015962900
    • SCHEMBL19365108
    • (2S)-5-(TERT-BUTOXY)-2-ACETAMIDO-5-OXOPENTANOIC ACID
    • DTXSID90427141
    • CHEMBL1221837
    • Acetyl-L-glutamic acid beta-tert-butyl ester
    • FD21496
    • M03130
    • (S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid
    • MDL: MFCD00236754
    • Inchi: 1S/C11H19NO5/c1-7(13)12-8(10(15)16)5-6-9(14)17-11(2,3)4/h8H,5-6H2,1-4H3,(H,12,13)(H,15,16)/t8-/m0/s1
    • InChI Key: FALCCLKESWGSNI-QMMMGPOBSA-N
    • SMILES: [C@H](C(=O)O)(NC(=O)C)CCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 245.12600
  • Monoisotopic Mass: 245.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • PSA: 92.70000
  • LogP: 1.08850

(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid Pricemore >>

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abcr
AB436154-1 g
(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic acid, 95% (Ac-L-Glu(OtBu)-OH); .
84192-88-1 95%
1g
€87.80 2023-04-23

(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Hydroxysuccinimide ,  Diisopropylethylamine Solvents: Tetrahydrofuran ,  Ethyl acetate ;  rt; 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
1.3 Reagents: Citric acid Solvents: Water ;  pH 2 - 3, rt
Reference
Full solution-phase synthesis of acetyl hexapeptide-3 by fragments coupling strategy
Zhang, Teng ; Song, Wei; Zhao, Jinli; Liu, Jianli, Industrial & Engineering Chemistry Research, 2017, 56(41), 11697-11704

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  4 - 6 h, rt
1.2 Reagents: Citric acid Solvents: Water ;  pH 2 - 3
Reference
Synthesis of hexapeptide by liquid-phase fragments coupling strategy
Zhang, Teng; Song, Wei; Han, Bin; Liu, Lin; Feng, Lingyun; et al, Youji Huaxue, 2014, 34(10), 2156-2162

(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid Raw materials

(S)-2-Acetamido-5-(tert-butoxy)-5-oxopentanoic Acid Preparation Products

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